Cas no 850930-35-7 ((2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylprop-2-enamide)

• Product Name: (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylprop-2-enamide
• CAS No: 850930-35-7
• MF: C₂₀H₁₅N₃OS
• MW: 345.417602777481
• CID: 5832880
• PubChem ID: 44826471
• Update Time: 2025-10-23

(2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-phenyl-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]-
• (2Z)-3-PHENYL-N-[2-(THIOPHEN-2-YL)IMIDAZO[1,2-A]PYRIDIN-3-YL]PROP-2-ENAMIDE
• SR-01000907125-1
• F0589-0301
• (2Z)-3-phenyl-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)acrylamide
• 850930-35-7
• AKOS001753463
• (Z)-3-phenyl-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)prop-2-enamide
• SR-01000907125
• (Z)-3-phenyl-N-(2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)acrylamide
• HMS1419G14
• (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylprop-2-enamide

• Inchi： 1S/C20H15N3OS/c24-18(12-11-15-7-2-1-3-8-15)22-20-19(16-9-6-14-25-16)21-17-10-4-5-13-23(17)20/h1-14H,(H,22,24)
• InChI Key： YCVMBCGFILUIHG-UHFFFAOYSA-N
• SMILES： C(NC1N2C(=NC=1C1SC=CC=1)C=CC=C2)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 345.094
• Monoisotopic Mass: 345.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 10.49±0.46(Predicted)

Additional information on (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylprop-2-enamide

Comprehensive Overview of (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide (CAS No. 850930-35-7)

(2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide (CAS No. 850930-35-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique imidazo[1,2-a]pyridine core and thiophene substituent, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional adaptability.

The molecular structure of (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide features a conjugated system that enhances its electronic properties, making it a candidate for optoelectronic materials. Its Z-configuration around the double bond is critical for its biological activity, particularly in interactions with protein targets. This compound is often explored in the context of drug discovery, where its ability to modulate enzyme activity is of particular interest.

One of the most frequently searched questions about this compound is: "What are the applications of (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide in drug development?" The answer lies in its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The imidazo[1,2-a]pyridine scaffold is known to interact with ATP-binding sites of kinases, making derivatives like this compound valuable for therapeutic development.

Another hot topic in the scientific community is the use of (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide in organic electronics. Its thiophene moiety contributes to its electron-rich nature, which is beneficial for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are investigating how modifications to its structure can optimize its performance in these devices.

The synthesis of (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide typically involves a multi-step process, starting with the construction of the imidazo[1,2-a]pyridine core followed by the introduction of the thiophene and phenylpropenamide groups. Key challenges include ensuring the Z-configuration of the double bond and achieving high purity for biological or material applications. Advanced techniques like HPLC and NMR spectroscopy are essential for characterization.

In the context of market trends, the demand for imidazo[1,2-a]pyridine derivatives is on the rise, driven by their utility in pharmaceuticals and advanced materials. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its CAS number, 850930-35-7, is often used as a unique identifier in procurement databases.

For those wondering about the stability and storage conditions of (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide, it is generally recommended to store the compound in a cool, dry place, protected from light and moisture. Proper handling ensures its longevity and maintains its chemical integrity for experimental use.

In summary, (2Z)-3-phenyl-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylprop-2-enamide (CAS No. 850930-35-7) is a versatile compound with significant potential in both medicinal chemistry and material science. Its unique structure and functional properties make it a subject of ongoing research, particularly in the development of kinase inhibitors and optoelectronic materials. As interest in this compound grows, so does the need for high-quality synthesis and characterization services to support its diverse applications.